2-Azaniumyl-3-(4-chlorophenyl)propanoate
2-Azaniumyl-3-(4-chlorophenyl)propanoate
2-amino-3-(4-chlorophenyl)propanoic acid is a phenylalanine derivative.
A selective and irreversible inhibitor of tryptophan hydroxylase, a rate-limiting enzyme in the biosynthesis of serotonin (5-HYDROXYTRYPTAMINE). Fenclonine acts pharmacologically to deplete endogenous levels of serotonin.
A selective and irreversible inhibitor of tryptophan hydroxylase, a rate-limiting enzyme in the biosynthesis of serotonin (5-HYDROXYTRYPTAMINE). Fenclonine acts pharmacologically to deplete endogenous levels of serotonin.
Brand Name:
Vulcanchem
CAS No.:
1991-78-2
VCID:
VC21229162
InChI:
InChI=1S/C9H10ClNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
SMILES:
C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])Cl
Molecular Formula:
C9H10ClNO2
Molecular Weight:
199.63 g/mol
2-Azaniumyl-3-(4-chlorophenyl)propanoate
CAS No.: 1991-78-2
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Cat. No.: VC21229162
Molecular Formula: C9H10ClNO2
Molecular Weight: 199.63 g/mol
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Description | 2-amino-3-(4-chlorophenyl)propanoic acid is a phenylalanine derivative. A selective and irreversible inhibitor of tryptophan hydroxylase, a rate-limiting enzyme in the biosynthesis of serotonin (5-HYDROXYTRYPTAMINE). Fenclonine acts pharmacologically to deplete endogenous levels of serotonin. |
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CAS No. | 1991-78-2 |
Molecular Formula | C9H10ClNO2 |
Molecular Weight | 199.63 g/mol |
IUPAC Name | 2-amino-3-(4-chlorophenyl)propanoic acid |
Standard InChI | InChI=1S/C9H10ClNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13) |
Standard InChI Key | NIGWMJHCCYYCSF-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1CC(C(=O)[O-])[NH3+])Cl |
Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)N)Cl |
Colorform | Crystals from methanol |
Melting Point | 238-240 °C |
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